Cas no 2228896-72-6 (O-2-(thiolan-2-yl)propylhydroxylamine)

• Product Name: O-2-(thiolan-2-yl)propylhydroxylamine
• CAS No: 2228896-72-6
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6612713
• PubChem ID: 165857370
• Update Time: 2025-05-21

O-2-(thiolan-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(thiolan-2-yl)propylhydroxylamine
• O-[2-(thiolan-2-yl)propyl]hydroxylamine
• 2228896-72-6
• EN300-1777913

• Inchi： 1S/C7H15NOS/c1-6(5-9-8)7-3-2-4-10-7/h6-7H,2-5,8H2,1H3
• InChI Key： JCYUDOFSBXYHEW-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C)CON

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.6Ų

Additional information on O-2-(thiolan-2-yl)propylhydroxylamine

O-2-(thiolan-2-yl)propylhydroxylamine (CAS No. 2228896-72-6): A Versatile Chemical Intermediate for Modern Applications

O-2-(thiolan-2-yl)propylhydroxylamine (CAS No. 2228896-72-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique thiolan-2-yl and hydroxylamine functional groups, serves as a crucial building block for the development of advanced materials and bioactive molecules. Its molecular structure offers a balance of reactivity and stability, making it an attractive candidate for various industrial and academic applications.

The growing interest in O-2-(thiolan-2-yl)propylhydroxylamine can be attributed to its role in the synthesis of novel drug candidates and functional polymers. Researchers are particularly intrigued by its potential in click chemistry and bioconjugation, where its reactive groups enable efficient coupling with other molecules. This has led to its increasing use in the development of targeted drug delivery systems and diagnostic probes, aligning with the current trend of personalized medicine and theranostics.

In the realm of material science, O-2-(thiolan-2-yl)propylhydroxylamine has shown promise as a modifier for polymer surfaces, enhancing their adhesion properties and biocompatibility. This is particularly relevant in the context of biomedical coatings and tissue engineering scaffolds, where surface functionalization is critical for performance. The compound's ability to form stable linkages with various substrates has also made it a valuable tool in the fabrication of nanomaterials and hybrid composites.

From a synthetic chemistry perspective, O-2-(thiolan-2-yl)propylhydroxylamine offers a versatile platform for the construction of complex molecular architectures. Its hydroxylamine moiety can participate in a range of transformations, including oxime formation and nitrone synthesis, which are pivotal in the preparation of heterocyclic compounds. This has spurred interest in its use for the development of catalysts and ligands in asymmetric synthesis, addressing the growing demand for enantioselective methodologies.

The safety profile and environmental impact of O-2-(thiolan-2-yl)propylhydroxylamine have also been subjects of recent investigations. While the compound is not classified as hazardous under current regulations, researchers emphasize the importance of proper handling and disposal practices to minimize any potential risks. This aligns with the broader industry focus on green chemistry and sustainable synthesis, where the development of eco-friendly chemical processes is a top priority.

Market trends indicate a steady rise in the demand for O-2-(thiolan-2-yl)propylhydroxylamine, driven by its expanding applications in pharmaceutical intermediates and advanced materials. Suppliers are increasingly offering custom synthesis services and high-purity grades to meet the diverse needs of research institutions and industrial players. The compound's compatibility with high-throughput screening and automated synthesis platforms further enhances its appeal in the era of digital chemistry and AI-driven drug discovery.

Looking ahead, the potential of O-2-(thiolan-2-yl)propylhydroxylamine in emerging technologies such as bioorthogonal chemistry and smart materials is an area of active exploration. Its unique structural features position it as a key player in the development of next-generation therapeutics and functional materials, making it a compound to watch in the coming years. As research continues to uncover new applications and synthetic routes, O-2-(thiolan-2-yl)propylhydroxylamine is poised to make significant contributions across multiple scientific disciplines.